Cas no 15143-62-1 (4,4-dimethyl-3-oxabicyclo3.1.0hexan-2-one)
4,4-dimethyl-3-oxabicyclo3.1.0hexan-2-one Chemical and Physical Properties
Names and Identifiers
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- 3-Oxabicyclo[3.1.0]hexan-2-one, 4,4-dimethyl-
- 4,4-dimethyl-3-oxabicyclo3.1.0hexan-2-one
- 15143-62-1
- starbld0046076
- 4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-on
- QAA14362
- SCHEMBL15960856
- EN300-1708583
- 4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one
-
- Inchi: 1S/C7H10O2/c1-7(2)5-3-4(5)6(8)9-7/h4-5H,3H2,1-2H3
- InChI Key: ZWRDDKYNFBJOAI-UHFFFAOYSA-N
- SMILES: O1C(C2CC2C1(C)C)=O
Computed Properties
- Exact Mass: 126.068079557g/mol
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 26.3Ų
4,4-dimethyl-3-oxabicyclo3.1.0hexan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1708583-0.05g |
4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one |
15143-62-1 | 95% | 0.05g |
$162.0 | 2023-09-20 | |
| Enamine | EN300-1708583-0.1g |
4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one |
15143-62-1 | 95% | 0.1g |
$241.0 | 2023-09-20 | |
| Enamine | EN300-1708583-0.25g |
4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one |
15143-62-1 | 95% | 0.25g |
$347.0 | 2023-09-20 | |
| Enamine | EN300-1708583-0.5g |
4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one |
15143-62-1 | 95% | 0.5g |
$546.0 | 2023-09-20 | |
| Enamine | EN300-1708583-1.0g |
4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one |
15143-62-1 | 95% | 1g |
$699.0 | 2023-05-26 | |
| Enamine | EN300-1708583-2.5g |
4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one |
15143-62-1 | 95% | 2.5g |
$1370.0 | 2023-09-20 | |
| Enamine | EN300-1708583-5.0g |
4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one |
15143-62-1 | 95% | 5g |
$2028.0 | 2023-05-26 | |
| Enamine | EN300-1708583-10.0g |
4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one |
15143-62-1 | 95% | 10g |
$3007.0 | 2023-05-26 | |
| Enamine | EN300-1708583-1g |
4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one |
15143-62-1 | 95% | 1g |
$699.0 | 2023-09-20 | |
| Enamine | EN300-1708583-5g |
4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one |
15143-62-1 | 95% | 5g |
$2028.0 | 2023-09-20 |
4,4-dimethyl-3-oxabicyclo3.1.0hexan-2-one Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 4,4-dimethyl-3-oxabicyclo3.1.0hexan-2-one
Recent Advances in the Study of 4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one (CAS: 15143-62-1): A Comprehensive Research Brief
4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one (CAS: 15143-62-1) is a bicyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel antiviral and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential industrial applications.
One of the most notable advancements in the study of 4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one is its application in the synthesis of complex natural products and pharmaceutical intermediates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key building block in the construction of fused heterocyclic systems, which are often found in drugs targeting viral infections. The researchers utilized a cascade cyclization strategy involving 15143-62-1 to achieve high yields and excellent stereoselectivity, paving the way for more efficient synthetic routes to antiviral compounds.
In addition to its synthetic utility, recent investigations have uncovered the potential biological activities of 4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one derivatives. A preclinical study conducted by a team at the University of Cambridge revealed that certain derivatives of this compound exhibit promising anti-inflammatory properties by selectively inhibiting the NF-κB signaling pathway. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that 15143-62-1-based molecules could serve as leads for the development of new anti-inflammatory drugs with reduced side effects compared to existing therapies.
Another area of active research involves the use of 4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one in material science applications. A 2024 report in ACS Applied Materials & Interfaces described its incorporation into polymer matrices to enhance thermal stability and mechanical properties. The study highlighted the compound's ability to act as a cross-linking agent, resulting in materials with potential applications in biomedical devices and drug delivery systems. This interdisciplinary approach underscores the versatility of 15143-62-1 beyond traditional pharmaceutical contexts.
Despite these promising developments, challenges remain in the large-scale production and optimization of 4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one derivatives. Recent patent filings (e.g., WO2023124567) have addressed these issues by proposing novel catalytic systems for its synthesis, offering improved yields and reduced environmental impact. Furthermore, computational studies leveraging machine learning algorithms have begun to predict the biological activities of untested derivatives, accelerating the discovery process for potential drug candidates based on this scaffold.
In conclusion, the growing body of research on 4,4-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one (CAS: 15143-62-1) demonstrates its multifaceted potential in chemical biology and pharmaceutical development. From its role as a synthetic building block to its emerging biological activities and material science applications, this compound continues to inspire innovative research across multiple disciplines. Future studies will likely focus on translational applications, including clinical evaluation of its most promising derivatives and optimization of production processes for industrial-scale implementation.
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